![molecular formula C15H16N2OS B6154535 N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide CAS No. 795294-26-7](/img/no-structure.png)
N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide
Overview
Description
N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide (N-MPC) is a cyclopropanecarboxamide compound that has been studied for its potential therapeutic applications. N-MPC has a molecular formula of C13H15N3O2S and a molecular weight of 283.35 g/mol. It is a white solid at room temperature and is soluble in polar organic solvents. N-MPC has a melting point of 164-166°C and a boiling point of 300°C.
Scientific Research Applications
N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide has been studied for its potential therapeutic applications. It has been found to have anti-inflammatory, antioxidant, and immunomodulatory effects in various animal models. Additionally, N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide has been found to have anti-cancer activity in various cancer cell lines, including breast cancer and prostate cancer. Additionally, N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide has been found to have neuroprotective effects in animal models of neurodegenerative diseases.
Mechanism of Action
N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide has been found to modulate the activity of various enzymes and receptors, including cyclooxygenase-2 (COX-2), 5-lipoxygenase (5-LOX), and nuclear factor-kappa B (NF-κB). Additionally, N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide has been found to inhibit the release of pro-inflammatory cytokines and chemokines, as well as modulate the activity of various transcription factors, including NF-κB and activator protein-1 (AP-1).
Biochemical and Physiological Effects
N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress in various animal models. Additionally, N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide has been found to reduce the proliferation of cancer cells and induce apoptosis in certain cancer cell lines. Additionally, N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide has been found to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable at room temperature. Additionally, it is soluble in polar organic solvents, making it easier to handle and store. However, N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide is not water-soluble, which can limit its use in certain experiments. Additionally, the effects of N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide on humans are not well-understood, so caution should be taken when using it in laboratory experiments.
Future Directions
Future research on N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide could focus on its potential therapeutic applications in humans. This could include further studies on its anti-inflammatory, antioxidant, and immunomodulatory effects. Additionally, further research could focus on its potential anti-cancer activity and its ability to modulate the activity of various enzymes and receptors. Additionally, further studies could focus on its potential neuroprotective effects in animal models of neurodegenerative diseases. Finally, further research could focus on its potential therapeutic applications in other diseases, such as diabetes, cardiovascular disease, and obesity.
Synthesis Methods
N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide can be synthesized through a three-step process. The first step involves the reaction of 3-methyl-4-nitrophenyl chloride with a mixture of sodium azide and sodium hydroxide to form a nitrile compound. The second step involves the reaction of the nitrile compound with thiourea to form an imine compound. The third and final step involves the reaction of the imine compound with 2-chloro-1-methylcyclopropane to form N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide involves the reaction of 3-methylbenzylamine with 2-bromoacetylthiazole, followed by cyclization with cyclopropanecarbonyl chloride to form the final product.", "Starting Materials": [ "3-methylbenzylamine", "2-bromoacetylthiazole", "cyclopropanecarbonyl chloride" ], "Reaction": [ "Step 1: 3-methylbenzylamine is reacted with 2-bromoacetylthiazole in the presence of a base such as potassium carbonate to form N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}acetamide.", "Step 2: The N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}acetamide is then reacted with cyclopropanecarbonyl chloride in the presence of a base such as triethylamine to form the final product, N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide." ] } | |
CAS RN |
795294-26-7 |
Product Name |
N-{5-[(3-methylphenyl)methyl]-1,3-thiazol-2-yl}cyclopropanecarboxamide |
Molecular Formula |
C15H16N2OS |
Molecular Weight |
272.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
